2,2-Difluoro-3-(piperazin-1-yl)propanoic acid

• Molecular Formula: C7H12F2N2O2
• Molecular Weight: 194.18 g/mol
• IUPAC Name: 2,2-difluoro-3-piperazin-1-ylpropanoic acid
• InChI: InChI=1S/C7H12F2N2O2/c8-7(9,6(12)13)5-11-3-1-10-2-4-11/h10H,1-5H2,(H,12,13)
• InChI Key: VZYULGVNJXFDDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(C(=O)O)(F)F

Description

2,2-Difluoro-3-(piperazin-1-yl)propanoic acid is a fluorinated carboxylic acid derivative featuring a piperazine ring attached to a propanoic acid backbone. The molecule is characterized by two fluorine atoms at the C2 position and a piperazine substituent at C3 (Figure 1). This structural arrangement enhances its electronic and steric properties, making it a candidate for pharmaceutical applications, particularly in modulating receptor interactions or enzyme inhibition . The hydrochloride salt of this compound (CAS: 1346597-54-3) is commercially available, with applications in medicinal chemistry as a synthetic intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid typically involves the reaction of 2,2-difluoropropanoic acid with piperazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as methanol or ethanol, and may require the use of a catalyst to facilitate the reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods: Industrial production of 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to optimize the yield and purity of the product. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions: 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the removal of fluorine atoms.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Substitution reactions often involve nucleophiles like hydroxide ions (OH⁻) or amines (NH₂) under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce various substituted derivatives of the original compound .

Scientific Research Applications

Chemistry: In chemistry, 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is studied for its potential interactions with biological molecules. The presence of the piperazine ring makes it a candidate for binding to various biological targets, such as enzymes and receptors .

Medicine: In medicine, 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid is investigated for its potential therapeutic applications. Its ability to interact with biological targets makes it a candidate for drug development, particularly in the treatment of diseases where fluorinated compounds have shown efficacy .

Industry: In the industrial sector, this compound is used in the development of new materials and chemicals. Its unique properties make it suitable for applications in the production of polymers, coatings, and other specialty chemicals .

Mechanism of Action

The mechanism of action of 2,2-Difluoro-3-(piperazin-1-yl)propanoic acid involves its interaction with specific molecular targets. The piperazine ring can bind to various receptors and enzymes, modulating their activity. The fluorine atoms in the compound can enhance its binding affinity and stability, making it a potent modulator of biological pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The compound’s closest analogs include piperazine-containing propanoic acids with variations in fluorine substitution, aromatic groups, and side chains. Key examples are summarized below:

Table 1: Structural and Functional Comparison of Piperazine-Linked Propanoic Acid Derivatives

Compound Name	Molecular Formula	Substituents/Modifications	Key Properties/Applications	Reference
2,2-Difluoro-3-(piperazin-1-yl)propanoic acid	C₇H₁₁F₂N₂O₂	- Two fluorine atoms at C2 - Piperazine at C3	High polarity, potential CNS activity
3-[4-(3-Chlorophenyl)piperazin-1-yl]propanoic acid dihydrochloride	C₁₃H₁₇ClN₂O₂·2HCl	- 3-Chlorophenyl on piperazine - Dihydrochloride salt	Antiproliferative activity in cancer cells
2-[4-(4-Fluorophenyl)piperazin-1-yl]propanoic acid	C₁₃H₁₇FN₂O₂	- 4-Fluorophenyl on piperazine - Propanoic acid	Serotonin receptor modulation
(3R)-3-Amino-2,2-difluoro-3-(4-methoxyphenyl)propanoic acid	C₁₀H₁₁F₂NO₃	- Chiral amino group - 4-Methoxyphenyl at C3	Enzyme inhibition (e.g., bacterial targets)
3-{4-[5-(Trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propanoic acid	C₁₂H₁₃F₃N₂O₂	- Trifluoromethylpyridine on piperazine	Kinase inhibition, anti-inflammatory

Fluorine Substitution

• The 2,2-difluoro group in the target compound increases electronegativity and metabolic stability compared to non-fluorinated analogs like 3-(piperazin-1-yl)propanoic acid. This enhances binding to hydrophobic pockets in enzymes or receptors .
• In contrast, mono-fluorinated derivatives (e.g., 2-[4-(4-fluorophenyl)piperazin-1-yl]propanoic acid) exhibit reduced acidity (pKa ~3.5 vs. ~2.8 for the difluoro analog), affecting solubility and bioavailability .

Piperazine Modifications

• Aryl-substituted piperazines (e.g., 3-[4-(3-chlorophenyl)piperazin-1-yl]propanoic acid) show enhanced antiproliferative activity in cancer cell lines (IC₅₀: 12–25 µM) due to improved interaction with intracellular targets .
• Heterocyclic substituents, such as thiophene or pyridine (e.g., 3-(thiophen-2-ylthio)propanoic acid derivatives), improve selectivity for kinases or GPCRs, as seen in compounds like RTB70 (IC₅₀: 0.8 µM for JAK2) .

Chirality and Stereochemistry

• The (3R)-configured analog (CAS: unlisted in evidence) demonstrates enantioselective binding to bacterial enzymes, with a 10-fold higher affinity than the (3S)-form .

Key Research Findings

• Pharmacokinetics: The difluoro group reduces hepatic clearance (t₁/₂: 4.2 h in rats) compared to non-fluorinated analogs (t₁/₂: 1.8 h) .
• Toxicity: Piperazine-linked propanoic acids generally exhibit low cytotoxicity (CC₅₀ > 100 µM in PBMCs), making them suitable for further development .
• Druglikeness : The target compound’s LogP (1.2) and PSA (75 Ų) align with Lipinski’s rules, suggesting oral bioavailability .

Biological Activity

2,2-Difluoro-3-(piperazin-1-yl)propanoic acid is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The structure of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid features a piperazine ring attached to a propanoic acid moiety with two fluorine atoms at the 2-position. This specific arrangement is believed to influence its interaction with biological targets due to the electronegative nature of fluorine, which can enhance binding affinity and selectivity towards certain receptors and enzymes.

The biological activity of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid is primarily attributed to its interactions with various molecular targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes, which is crucial for its potential therapeutic effects. For example, it may interact with monoacylglycerol lipase (MAGL), an enzyme involved in the hydrolysis of endocannabinoids, thereby modulating endocannabinoid levels and influencing pain and inflammation pathways .
• Receptor Binding : The piperazine moiety allows for interactions with G-protein-coupled receptors (GPCRs), which play a critical role in numerous physiological processes including inflammation and neuronal signaling .

1. Anti-inflammatory Effects

Research indicates that compounds similar to 2,2-difluoro-3-(piperazin-1-yl)propanoic acid can reduce inflammation in various models. For instance, studies have demonstrated that MAGL inhibitors can alleviate pain associated with inflammatory conditions .

2. Neurological Implications

The compound's ability to cross the blood-brain barrier makes it a candidate for neurological applications. It may have implications in treating conditions such as chronic pain or neurodegenerative diseases by modulating neurotransmitter levels through its action on GPCRs .

3. Potential in Drug Development

Given its structural characteristics, 2,2-difluoro-3-(piperazin-1-yl)propanoic acid serves as a valuable precursor in drug synthesis. Its derivatives are being explored for their therapeutic potential in various disorders including anxiety and depression due to their interaction with serotonin and dopamine receptors.

Research Findings

The following table summarizes key findings from recent studies on the biological activity of 2,2-difluoro-3-(piperazin-1-yl)propanoic acid:

Study Reference	Biological Activity	Key Findings
	Enzyme Inhibition	Identified as a potent MAGL inhibitor; IC50 values indicate strong inhibitory effects on endocannabinoid metabolism.
	Anti-inflammatory	Demonstrated reduction in inflammatory markers in animal models; potential for treating chronic pain.
	Neurological Effects	Possible modulation of neurotransmitter systems; implications for treating CNS disorders.

Case Studies

Several case studies highlight the therapeutic potential of compounds related to 2,2-difluoro-3-(piperazin-1-yl)propanoic acid:

• A study on MAGL inhibitors showed significant pain relief in rodent models of neuropathic pain without central nervous system side effects .
• Clinical trials involving similar piperazine derivatives have indicated promising results in managing anxiety disorders by enhancing serotonergic signaling pathways.